3-Hydroxy-4-isopropyl-N-methylbenzamide

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-hydroxy-N-methyl-4-propan-2-ylbenzamide
• InChI: InChI=1S/C11H15NO2/c1-7(2)9-5-4-8(6-10(9)13)11(14)12-3/h4-7,13H,1-3H3,(H,12,14)
• InChI Key: RNRAGHXCVORIEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)C(=O)NC)O

Description

3-Hydroxy-4-isopropyl-N-methylbenzamide is a substituted benzamide derivative characterized by a hydroxyl group at the 3-position, an isopropyl group at the 4-position of the benzene ring, and a methyl-substituted amide moiety. Benzamide derivatives are known for their roles as enzyme inhibitors, receptor modulators, and intermediates in metal-catalyzed reactions due to their versatile N,O-functional groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-4-isopropyl-N-methylbenzamide can be achieved through several methods. One common approach involves the direct condensation of 3-hydroxy-4-isopropylbenzoic acid with N-methylamine in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride. The reaction is typically carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Hydroxy-4-isopropyl-N-methylbenzamide may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts such as Lewis acids (e.g., aluminum chloride) can further enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4-isopropyl-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group in the benzamide moiety can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The isopropyl group can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nitric acid (HNO3) for nitration, bromine (Br2) for bromination

Major Products Formed

Oxidation: Formation of 3-oxo-4-isopropyl-N-methylbenzamide

Reduction: Formation of 3-hydroxy-4-isopropyl-N-methylbenzylamine

Substitution: Formation of 3-hydroxy-4-isopropyl-N-methylbenzamide derivatives with various substituents

Scientific Research Applications

3-Hydroxy-4-isopropyl-N-methylbenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-isopropyl-N-methylbenzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby modulating their activity. The hydroxyl group and the amide moiety play crucial roles in these interactions, facilitating hydrogen bonding and other non-covalent interactions with the target molecules .

Comparison with Similar Compounds

Structural and Functional Analysis

Substituent Effects on Reactivity Hydroxy vs. Methoxy Groups: The hydroxyl group in 3-Hydroxy-4-isopropyl-N-methylbenzamide may confer stronger hydrogen-bonding capacity compared to the methoxy group in 3j . This could influence solubility and biological targeting. Isopropyl vs. Methylhydrazino Groups: The isopropyl group in the target compound likely improves metabolic stability compared to the reactive hydrazine group in 4-[(2-Methylhydrazino)methyl]-N-isopropylbenzamide, which is associated with genotoxicity risks .

Synthetic Accessibility

• Amide Formation : Similar to N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide , the target compound can be synthesized via coupling reactions (e.g., using HBTU or DCC) between 3-hydroxy-4-isopropylbenzoic acid and N-methylamine.
• Challenges : Steric hindrance from the isopropyl group may necessitate optimized reaction conditions (e.g., elevated temperatures or polar aprotic solvents) .

Biological and Catalytic Potential Metal Coordination: The hydroxyl and amide groups in 3-Hydroxy-4-isopropyl-N-methylbenzamide could act as a bidentate ligand for transition metals, akin to N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, which facilitates C–H activation in catalysis . Pharmacological Analogies: Phenoxybenzamides (e.g., compounds 25b–25f in ) demonstrate anti-inflammatory activity, suggesting the target compound may similarly modulate inflammatory pathways if the hydroxyl group engages with biological targets.